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Compound of Interest

Compound Name: Bis-PEG3-NHS Ester

Cat. No.: B606173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Bis-PEG3-NHS Ester. Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of your research.

I. Chemical and Physical Properties
Bis-PEG3-NHS Ester is a hydrophilic, amine-reactive crosslinker commonly used in

bioconjugation, particularly for antibody-drug conjugates (ADCs).[1][2][3] Its polyethylene glycol

(PEG) spacer enhances the solubility of the molecule in aqueous media.[2]
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Property Value

Chemical Name
bis(2,5-dioxopyrrolidin-1-yl) 3,3'-

((oxybis(ethane-2,1-diyl))bis(oxy))dipropionate

CAS Number 1314378-16-9

Molecular Formula C18H24N2O11

Molecular Weight 444.39 g/mol

Appearance
White to off-white solid or pale yellow/colorless

oily matter

Purity Typically ≥95%

Solubility
Soluble in DMSO, DMF, methylene chloride,

acetonitrile, water, and methanol.[4]

Storage Conditions Store at -20°C in a dry, dark environment.

Toxicological Data (LD50)

Data not available. To the best of our

knowledge, the chemical, physical, and

toxicological properties have not been

thoroughly investigated.

Ecological Information
Data not available. PEG compounds, in general,

may have environmental impacts.

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure personal safety when

handling Bis-PEG3-NHS Ester.

Eye and Face Protection: ANSI Z87.1 compliant safety goggles or a face shield must be

worn to protect against splashes.

Skin Protection:

Gloves: Chemical-resistant gloves (nitrile, neoprene, or butyl rubber) are mandatory.

Double gloving is recommended for enhanced protection.
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Lab Coat: A chemical-resistant lab coat or apron should be worn to protect skin and

personal clothing from contamination.

Footwear: Closed-toe shoes are required in the laboratory at all times.

Respiratory Protection: All handling of solid Bis-PEG3-NHS Ester and its solutions should

be conducted in a certified chemical fume hood. If a fume hood is not available or ventilation

is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

III. Step-by-Step Handling and Experimental
Protocol
A. Reagent Preparation and Storage

Equilibration: Before use, allow the vial of Bis-PEG3-NHS Ester to equilibrate to room

temperature to prevent moisture condensation, which can lead to hydrolysis of the NHS

ester.

Dissolution: Prepare solutions immediately before use.

For water-insoluble applications, dissolve the required amount in an anhydrous, amine-

free organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

The NHS-ester moiety is susceptible to hydrolysis in aqueous solutions; therefore, stock

solutions in aqueous buffers should not be prepared for long-term storage.

Storage of Solutions: If storage of a solution is necessary, use an anhydrous organic solvent

and store at -20°C or -80°C under an inert gas like argon or nitrogen. Discard any unused

reconstituted reagent.

B. General Protein Crosslinking Protocol

This protocol provides a general guideline for protein crosslinking using Bis-PEG3-NHS Ester.
Optimization may be required for specific applications.

Sample Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g.,

phosphate-buffered saline, PBS) at a pH between 7.2 and 8.5. Avoid buffers containing
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primary amines, such as Tris or glycine, as they will compete with the target for reaction with

the NHS ester.

Crosslinker Addition: Add the freshly prepared Bis-PEG3-NHS Ester solution to the protein

solution. A 20- to 50-fold molar excess of the crosslinker is a common starting point. The final

concentration of the organic solvent should be kept below 10% of the total reaction volume.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours on ice.

Quenching: Stop the reaction by adding a quenching buffer containing primary amines, such

as Tris-HCl or glycine, to a final concentration of 20-50 mM. Incubate for an additional 15

minutes.

Purification: Remove excess crosslinker and byproducts by dialysis, desalting column, or gel

filtration.

IV. Disposal Plan
All materials contaminated with Bis-PEG3-NHS Ester must be treated as hazardous chemical

waste.

Solid Waste: Collect unused or expired solid Bis-PEG3-NHS Ester, as well as contaminated

labware (e.g., pipette tips, microcentrifuge tubes, gloves), in a designated and clearly labeled

hazardous waste container.

Liquid Waste:

Concentrated Solutions: Collect all concentrated stock solutions in a sealed, labeled

hazardous waste container. Never dispose of concentrated solutions down the drain.

Aqueous Solutions: For dilute aqueous solutions from labeling reactions, the reactive NHS

ester can be quenched before disposal. Adjust the pH to between 7.0 and 8.5 and allow

the solution to stand at room temperature for several hours to ensure complete hydrolysis.

Collect the quenched solution in a designated aqueous hazardous waste container.
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Container Disposal: Empty containers must be thoroughly rinsed with a suitable solvent. The

first rinse should be collected and disposed of as hazardous waste.

V. Emergency Procedures
A. Spill Response

In the event of a spill, follow the workflow below. A chemical spill kit appropriate for amines and

esters should be readily available.

Workflow for handling a Bis-PEG3-NHS Ester spill.

B. First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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